3-Hydroxy-8-nonyl-2-(2,4,5-trimethoxy-phenyl)-chromen-4-one

• CAS No.: 649552-01-2
• Molecular Formula: C27H34O6
• Molecular Weight: 454.6 g/mol
• IUPAC Name: 3-hydroxy-8-nonyl-2-(2,4,5-trimethoxyphenyl)chromen-4-one
• InChI: InChI=1S/C27H34O6/c1-5-6-7-8-9-10-11-13-18-14-12-15-19-24(28)25(29)27(33-26(18)19)20-16-22(31-3)23(32-4)17-21(20)30-2/h12,14-17,29H,5-11,13H2,1-4H3
• InChI Key: VPUGLZXXYOTLDK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC1=C2C(=CC=C1)C(=O)C(=C(O2)C3=CC(=C(C=C3OC)OC)OC)O

Description

3-Hydroxy-8-nonyl-2-(2,4,5-trimethoxy-phenyl)-chromen-4-one is a useful research compound. Its molecular formula is C27H34O6 and its molecular weight is 454.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirring suspension of 3-hydroxy-8-non-2-enyl-2-(2,4,5-trimethoxy-phenyl)-chromen-4-one 76 (0.258 g, 0.6 mmol) and 10% palladium on carbon (0.024 g) in ethyl acetate (30 ml) was placed under an atmosphere of hydrogen for 43 hours. The reaction was filtered through celite, the residue washed with ethyl acetate and the combined filtrates concentrated in vacuo to give a grey solid. Recrystallisation (petrol:ethyl acetate 2:1) yielded 3-hydroxy-8-nonyl-2-(2,4,5-trimethoxy-phenyl)-chromen-4-one 77 (0.212 g, 82%) as an off-white solid.